Methyl 2,2-dimethyl-3-phenoxypropanoate

• CAS No.: 651729-70-3
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 2,2-dimethyl-3-phenoxypropanoate
• InChI: InChI=1S/C12H16O3/c1-12(2,11(13)14-3)9-15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key: VNYYGZJREMVFBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=CC=CC=C1)C(=O)OC

Description

Methyl 2,2-dimethyl-3-phenoxypropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of methyl 2,2-dimethyl-3-(4-toluenesulfonyloxy)propionate (Intermediate A35, 80 g, 0.28 mol), phenol (28 g, 0.029 mol), potassium carbonate (58 g, 0.42 mol), and 250 mL N,N-dimethylacetamide was stirred and heated at reflux for 4 hr. The reaction mixture was cooled, diluted with ethyl acetate, and poured into water. The organic phase was washed with water and concentrated under reduced pressure. The residue was dissolved in hexanes and washed with water, 1 M sodium hydroxide, and a second portion of water. The concentrated solution was distilled at 15 torr (34-37° C.) to yield 25 g (42%) of the methyl 2,2-dimethyl-3-phenoxypropionate.